Cas no 28188-37-6 (Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester)

• Product Name: Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester
• CAS No: 28188-37-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1433889
• PubChem ID: 14337493
• Update Time: 2025-06-09

Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester
• propan-2-yl 2-(bromomethyl)benzoate
• 28188-37-6
• 2-(bromomethyl)benzoic acid isopropylester
• DTXSID90559057
• SCHEMBL19500120

• Inchi： 1S/C11H13BrO2/c1-8(2)14-11(13)10-6-4-3-5-9(10)7-12/h3-6,8H,7H2,1-2H3
• InChI Key： MKAZFGLFYSYQAD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C(=O)OC(C)C

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester

Benzoic Acid, 2-(Bromomethyl)-, 1-Methylethyl Ester: A Comprehensive Overview

Benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester, also known by its CAS number 28188-37-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzoic acid, with a bromomethyl group attached at the second position and an ester group derived from 1-methylethyl alcohol. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in various applications.

The molecular structure of benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester consists of a benzene ring substituted with a carboxylic acid group at position one and a bromomethyl group at position two. The ester functionality is introduced via the reaction of the carboxylic acid with 1-methylethyl alcohol, resulting in the formation of an ethyl ester. This structure not only enhances the compound's stability but also provides opportunities for further chemical modifications.

Recent studies have highlighted the potential of this compound in organic synthesis. Researchers have explored its use as an intermediate in the preparation of more complex molecules, leveraging its bromomethyl group for nucleophilic substitution reactions. For instance, the bromomethyl group can act as an electrophilic site, enabling the introduction of various substituents through SN2 mechanisms. This versatility makes benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester a valuable building block in medicinal chemistry and polymer science.

In addition to its synthetic applications, this compound has shown promise in materials science. Its ability to undergo polymerization under specific conditions has led to investigations into its use in creating novel polymeric materials with tailored properties. For example, researchers have examined its role in forming cross-linked polymers that exhibit enhanced thermal stability and mechanical strength. These findings underscore the potential of this compound in advancing material innovation.

The synthesis of benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester typically involves multi-step processes that emphasize precision and control over reaction conditions. One common approach involves the bromination of a methyl-substituted benzoic acid derivative followed by esterification with 1-methylethyl alcohol. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental standpoint, the compound's stability and biodegradability are critical considerations. Studies have shown that under certain conditions, it exhibits moderate biodegradability, which aligns with current sustainability trends in chemical manufacturing. Efforts are ongoing to optimize its production processes to further enhance its eco-friendliness while maintaining its desirable chemical properties.

In conclusion, benzoic acid, 2-(bromomethyl)-, 1-methylethyl ester (CAS No. 28188-37-6) stands out as a versatile and valuable compound in modern chemistry. Its unique structure facilitates a wide range of applications across organic synthesis and materials science. With ongoing research and development efforts focused on improving its synthesis methods and exploring new applications, this compound is poised to play an increasingly important role in advancing chemical innovation.